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Compound of Interest

Compound Name: 2-Ethoxycyclohex-2-en-1-one

Cat. No.: B1360216

This technical guide provides a comprehensive overview of 2-ethoxycyclohex-2-en-1-one, a
valuable intermediate in organic synthesis. The document is intended for researchers,
scientists, and professionals in the field of drug development, offering detailed information on
its chemical and physical properties, synthesis, and potential biological activities.

Core Properties and Identification

2-Ethoxycyclohex-2-en-1-one, identified by the CAS number 29941-82-0, is a cyclic enone
with the molecular formula CsH120:2.[1][2][3] Its structure features a six-membered ring
containing a ketone and an adjacent carbon-carbon double bond with an ethoxy substituent.
This arrangement of functional groups makes it a versatile building block in various chemical
transformations.

Physicochemical Data

A summary of the key physicochemical properties of 2-ethoxycyclohex-2-en-1-one is
presented in the table below. These values are crucial for designing and executing chemical
reactions and purification procedures.
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Property Value Unit Source
Molecular Weight 140.18 g/mol [1112114]
Molecular Formula CsH1202 [1112][3]
CAS Number 29941-82-0 [11[2][3]
Boiling Point
501.04 K [4]
(Calculated)
logP (Octanol/Water
N o 1.660 [4]
Partition Coefficient)
Water Solubility
-1.78 [4]
(log10WS, Calculated)
Enthalpy of
Vaporization (AvapH®,  41.75 kJ/mol [4]
Calculated)
Enthalpy of Fusion
8.77 kJ/mol [4]
(AfusH°®, Calculated)
Standard Gibbs Free
Energy of Formation -158.62 kJ/mol [4]
(AfG®)
Enthalpy of Formation
at Standard -357.40 kJ/mol [4]
Conditions (AfH°gas)
Critical Temperature
722.96 K [4]
(Tc, Calculated)
Critical Pressure (Pc,
3423.86 kPa [4]

Calculated)

Synthesis of 2-Ethoxycyclohex-2-en-1-one and its

Precursors
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While a direct, detailed synthesis protocol for 2-ethoxycyclohex-2-en-1-one from basic
starting materials is not readily available in the cited literature, a common and well-documented
approach involves the preparation of its isomer, 3-ethoxy-2-cyclohexenone, which serves as a
key intermediate for various cyclohexenone derivatives.[5][6] Subsequently, a general method
for the conversion of cyclohexanones to 2-alkoxy-2-cyclohexenones can be applied.

Experimental Protocol: Synthesis of 3-Ethoxy-2-
cyclohexenone

This procedure, adapted from Organic Syntheses, describes the acid-catalyzed reaction of
dihydroresorcinol with ethanol.[5]

Materials:

Dihydroresorcinol (0.472 mole)

p-Toluenesulfonic acid monohydrate (2.3 g)

Absolute ethanol (250 ml)

Benzene (900 ml)
Procedure:

o A mixture of dihydroresorcinol, p-toluenesulfonic acid monohydrate, and absolute ethanol in
benzene is placed in a 2-liter flask equipped with a total-reflux, variable-take-off distillation
head.

o The mixture is heated to boiling, and the azeotrope of benzene, ethanol, and water is
removed at a rate of approximately 100 ml per hour. This distillation process typically
requires 6—-8 hours.

o After the removal of the azeotrope, the remaining benzene is distilled off under reduced
pressure.

o The residue is then distilled under reduced pressure to yield 3-ethoxy-2-cyclohexenone.
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General Method for the Preparation of 2-Alkoxy-2-
cyclohexenones

A general strategy for the synthesis of 2-alkoxy-cycloenones involves the oxidative
functionalization of the corresponding cyclohexanone with an alcohol. This one-pot reaction
proceeds through a tandem iodination, substitution, oxidation, and addition-elimination
sequence to afford the desired 2-alkoxy-2-cyclohexen-1-one in moderate to excellent yields.[7]

Potential Biological Activity and Signaling Pathways

Cyclohexenone derivatives have garnered significant interest in medicinal chemistry due to
their wide range of biological activities, including anticancer properties.[8][9][10][11] The
reactivity of the a,B-unsaturated ketone moiety allows these compounds to act as Michael
acceptors, enabling them to form covalent bonds with nucleophilic residues, such as cysteine,
in various biological macromolecules.[10] This interaction can lead to enzyme inhibition,
induction of oxidative stress, and ultimately, apoptosis in cancer cells.[10]

One of the key molecular targets for some cyclohexenone derivatives is cyclooxygenase-2
(COX-2), an enzyme that is frequently overexpressed in various cancers and plays a crucial
role in inflammation and tumorigenesis.[12][13][14] Inhibition of COX-2 can suppress tumor
growth by reducing angiogenesis, promoting apoptosis, and inhibiting cell proliferation and
invasion.[12][15]

Below is a diagram illustrating the central role of COX-2 in cancer-related signaling pathways.
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Downstream Effects in Cancer
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Figure 1: COX-2 Signaling Pathway in Cancer.

This diagram illustrates how inflammatory stimuli can activate signaling cascades involving
MAPK, PKC, and NF-kB, leading to the transcription and translation of the COX-2 enzyme.
COX-2 then catalyzes the conversion of arachidonic acid to prostaglandin E2 (PGE2), which in
turn promotes key cancer hallmarks such as increased cell proliferation, angiogenesis,
resistance to apoptosis, and invasion and metastasis.[12][14] The potential of 2-
ethoxycyclohex-2-en-1-one and related cyclohexenone derivatives to inhibit COX-2 makes
them attractive candidates for further investigation in cancer therapy.

Conclusion

2-Ethoxycyclohex-2-en-1-one is a valuable chemical entity with well-defined physicochemical
properties. While direct and detailed synthetic protocols are not extensively published, its
synthesis can be approached through established methods for related cyclohexenone
derivatives. The broader class of cyclohexenones exhibits significant potential as anticancer
agents, with COX-2 inhibition being a plausible mechanism of action. This technical guide
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provides a solid foundation for researchers and drug development professionals interested in
exploring the chemistry and therapeutic potential of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethoxycyclohex-2-en-
1-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360216#2-ethoxycyclohex-2-en-1-one-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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